Cas no 2408429-94-5 (2,4-Dimethyl-5-methoxycarbonlyl-phenylboronic acid)

• Product Name: 2,4-Dimethyl-5-methoxycarbonlyl-phenylboronic acid
• CAS No: 2408429-94-5
• MF: C₁₀H₁₃BO₄
• MW: 208.018823385239
• MDL: MFCD30735841
• CID: 4776691
• Update Time: 2026-02-26

2,4-Dimethyl-5-methoxycarbonlyl-phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-5-methoxycarbonlyl-phenylboronic acid

• MDL： MFCD30735841
• Inchi： 1S/C10H13BO4/c1-6-4-7(2)9(11(13)14)5-8(6)10(12)15-3/h4-5,13-14H,1-3H3
• InChI Key： JIPRCFZPMAPQHX-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC(C(OC)=O)=C(C)C=C1C

Additional information on 2,4-Dimethyl-5-methoxycarbonlyl-phenylboronic acid

Recent Advances in the Application of 2,4-Dimethyl-5-methoxycarbonyl-phenylboronic Acid (CAS: 2408429-94-5) in Chemical Biology and Pharmaceutical Research

The compound 2,4-Dimethyl-5-methoxycarbonyl-phenylboronic acid (CAS: 2408429-94-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery, catalysis, and materials science. This boronic acid derivative serves as a crucial building block in Suzuki-Miyaura cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. Recent studies have highlighted its potential as a key intermediate in the development of novel therapeutic agents, particularly in oncology and infectious diseases.

One of the most notable advancements involves the use of 2,4-Dimethyl-5-methoxycarbonyl-phenylboronic acid in the synthesis of proteolysis-targeting chimeras (PROTACs), a groundbreaking technology in targeted protein degradation. Researchers have demonstrated its efficacy in facilitating the formation of ternary complexes between E3 ubiquitin ligases and target proteins, leading to the degradation of disease-causing proteins. This approach has shown promise in overcoming drug resistance in cancer therapy, with several PROTAC candidates currently in preclinical and clinical trials.

In addition to its role in PROTAC development, this boronic acid derivative has been investigated for its applications in biosensing and diagnostics. Its ability to form reversible covalent bonds with diols has been exploited in the design of glucose sensors and other carbohydrate detection systems. Recent work has focused on improving the selectivity and sensitivity of these sensors, with potential implications for point-of-care diagnostics and continuous glucose monitoring in diabetes management.

The chemical stability and reactivity of 2,4-Dimethyl-5-methoxycarbonyl-phenylboronic acid have also been the subject of computational and experimental studies. Density functional theory (DFT) calculations have provided insights into its electronic structure and reaction mechanisms, enabling the rational design of more efficient catalytic systems. These findings have been particularly valuable in the development of environmentally friendly synthetic methodologies that reduce the reliance on toxic heavy metal catalysts.

From a pharmaceutical perspective, recent pharmacokinetic studies have examined the absorption, distribution, metabolism, and excretion (ADME) properties of this compound and its derivatives. The results suggest favorable drug-like characteristics, including good membrane permeability and metabolic stability, making it an attractive scaffold for medicinal chemistry optimization. Several research groups are currently exploring structure-activity relationships (SAR) to enhance its biological activity and selectivity against various therapeutic targets.

Looking forward, the unique properties of 2,4-Dimethyl-5-methoxycarbonyl-phenylboronic acid (CAS: 2408429-94-5) position it as a valuable tool in chemical biology and drug discovery. Ongoing research is expected to uncover new applications in areas such as targeted drug delivery, bioorthogonal chemistry, and the development of covalent inhibitors. As synthetic methodologies continue to advance and our understanding of boronic acid chemistry deepens, this compound is likely to play an increasingly important role in addressing current challenges in pharmaceutical development and therapeutic intervention.